1-O-Benzoyl-2,3:5,6-di-O-isopropylidene-D-talofuranose

• IUPAC Name: [6-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl] benzoate
• InChI: InChI=1S/C19H24O7/c1-18(2)21-10-12(24-18)13-14-15(26-19(3,4)25-14)17(22-13)23-16(20)11-8-6-5-7-9-11/h5-9,12-15,17H,10H2,1-4H3
• InChI Key: JGSXTAWLEPFZIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)C2C3C(C(O2)OC(=O)C4=CC=CC=C4)OC(O3)(C)C)C
• Molecular Formula: C19H24O7
• DSSTOX Substance ID: DTXSID90341131
• Molecular Weight: 364.4 g/mol
• CAS RN: 403604-98-8

Description

1-O-Benzoyl-2,3:5,6-di-O-isopropylidene-D-talofuranose is a complex organic compound that is widely used in scientific research. It is a derivative of D-talofuranose, a monosaccharide that is commonly found in nature. This compound is known for its unique chemical properties and has been the subject of many studies over the years.

Scientific Research Applications

Synthesis and Structural Studies

1-O-Benzoyl-2,3:5,6-di-O-isopropylidene-D-talofuranose is a versatile compound in organic synthesis, especially in the preparation of complex sugar derivatives. A study demonstrated its utility in synthesizing 2-O-methyl-L-lyxose, a component of everninomicins B and D, highlighting its role in constructing antibiotic molecules (Brimacombe, Mofti, & Tucker, 1971). Moreover, its reactivity was exploited in synthesizing derivatives relevant for biological activity studies, as seen in the synthesis of nucleoside analogs (Hiebl, Zbiral, Balzarini, & De Clercq, 1992).

Methodological Developments

Methodological advancements in synthetic organic chemistry have been facilitated by derivatives of 1-O-Benzoyl-2,3:5,6-di-O-isopropylidene-D-talofuranose. It served as a key intermediate in the enantiospecific synthesis of complex molecules, such as the C-21–C-37 segment of the aglycon of Amphotericin B, illustrating its critical role in the synthesis of therapeutically significant compounds (Kinoshita, Takami, Taniguchi, & Tamai, 1987).

Novel Synthetic Routes

The compound has also been central to developing new synthetic routes for valuable chemicals. For instance, its transformation into 2-deoxy-2-fluoro-D-arabinofuranose derivatives showcases its potential in synthesizing chemotherapeutically important nucleosides (Reichman, Watanabe, & Fox, 1975). This underlines the compound's significance in medicinal chemistry, offering pathways to novel drug molecules.

Chemical Modifications and Reactivity

Chemical modifications of 1-O-Benzoyl-2,3:5,6-di-O-isopropylidene-D-talofuranose have led to the synthesis of a variety of structurally complex molecules. Its reactivity was leveraged in creating chlorodeoxy-L-talofuranoid derivatives, expanding the arsenal of synthetic intermediates available for drug development and biochemical studies (Lee, 1990).